Cas no 503834-19-3 ((4-Carboxy-3-ethoxy)phenyl Acetic Acid (Repaglinide Impurity))

• Product Name: (4-Carboxy-3-ethoxy)phenyl Acetic Acid (Repaglinide Impurity)
• CAS No: 503834-19-3
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 933676
• PubChem ID: 11230145
• Update Time: 2025-04-19

(4-Carboxy-3-ethoxy)phenyl Acetic Acid (Repaglinide Impurity) Chemical and Physical Properties

Names and Identifiers

• (4-Carboxy-3-ethoxy)phenyl Acetic Acid (Repaglinide Impurity)
• LogP
• DB-411014
• SCHEMBL6909316
• 3-Ethoxy-4-(methoxycarbonyl)benzeneacetic acid
• [3-Ethoxy-4-(methoxycarbonyl)phenyl]acetic acid
• 2-(3-ethoxy-4-(methoxycarbonyl)phenyl) acetic acid
• 503834-19-3

• Inchi： 1S/C12H14O5/c1-3-17-10-6-8(7-11(13)14)4-5-9(10)12(15)16-2/h4-6H,3,7H2,1-2H3,(H,13,14)
• InChI Key： YIOMPQMKTFLQFF-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C=CC=1C(=O)OC)CC(=O)O

Computed Properties

• Exact Mass: 238.08412
• Monoisotopic Mass: 238.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83